1-Cyano-1-(ethoxycarbonyl)-3-methylbutyl benzoate
1-Cyano-1-(ethoxycarbonyl)-3-methylbutyl benzoate
Brand Name:
Vulcanchem
CAS No.:
19788-61-5
VCID:
VC0009284
InChI:
InChI=1S/C16H19NO4/c1-4-20-15(19)16(11-17,10-12(2)3)21-14(18)13-8-6-5-7-9-13/h5-9,12H,4,10H2,1-3H3
SMILES:
CCOC(=O)C(CC(C)C)(C#N)OC(=O)C1=CC=CC=C1
Molecular Formula:
C16H19NO4
Molecular Weight:
289.33 g/mol
1-Cyano-1-(ethoxycarbonyl)-3-methylbutyl benzoate
CAS No.: 19788-61-5
VCID: VC0009284
Molecular Formula: C16H19NO4
Molecular Weight: 289.33 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 19788-61-5 |
|---|---|
| Product Name | 1-Cyano-1-(ethoxycarbonyl)-3-methylbutyl benzoate |
| Molecular Formula | C16H19NO4 |
| Molecular Weight | 289.33 g/mol |
| IUPAC Name | (2-cyano-1-ethoxy-4-methyl-1-oxopentan-2-yl) benzoate |
| Standard InChI | InChI=1S/C16H19NO4/c1-4-20-15(19)16(11-17,10-12(2)3)21-14(18)13-8-6-5-7-9-13/h5-9,12H,4,10H2,1-3H3 |
| Standard InChIKey | HSJQIDUZNSELDA-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C(CC(C)C)(C#N)OC(=O)C1=CC=CC=C1 |
| Canonical SMILES | CCOC(=O)C(CC(C)C)(C#N)OC(=O)C1=CC=CC=C1 |
| Synonyms | 2-Cyano-2-(benzoyloxy)-4-methylvaleric acid ethyl ester |
| PubChem Compound | 569382 |
| Last Modified | Jul 17 2023 |
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